Cas no 1003587-73-2 (5H,6H,7H,8H,9H-pyrido2,3-dazepine-2-carbonitrile dihydrochloride)

5H,6H,7H,8H,9H-pyrido[2,3-d]azepine-2-carbonitrile dihydrochloride is a heterocyclic organic compound featuring a fused pyridine-azepine core with a carbonitrile functional group. The dihydrochloride salt form enhances solubility and stability, making it suitable for pharmaceutical and biochemical research applications. Its unique structure serves as a valuable intermediate in medicinal chemistry, particularly in the synthesis of bioactive molecules targeting central nervous system (CNS) disorders or enzyme modulation. The compound’s rigid polycyclic framework and nitrile group offer versatility for further derivatization, supporting structure-activity relationship (SAR) studies. High-purity grades ensure reproducibility in experimental settings, while its well-defined physicochemical properties facilitate characterization in drug discovery workflows.

5H,6H,7H,8H,9H-pyrido2,3-dazepine-2-carbonitrile dihydrochloride structure

1003587-73-2 structure

Product Name:5H,6H,7H,8H,9H-pyrido2,3-dazepine-2-carbonitrile dihydrochloride

CAS No:1003587-73-2

MF:C₁₀H₁₂ClN₃

MW:209.675380706787

CID:4558690

PubChem ID:119030491

Update Time:2025-06-07

5H,6H,7H,8H,9H-pyrido2,3-dazepine-2-carbonitrile dihydrochloride Chemical and Physical Properties

Names and Identifiers

- 5H,6H,7H,8H,9H-pyrido[2,3-d]azepine-2-carbonitrile dihydrochloride
- 5H,6H,7H,8H,9H-pyrido2,3-dazepine-2-carbonitrile dihydrochloride
- Inchi： 1S/C10H11N3.ClH/c11-7-9-2-1-8-3-5-12-6-4-10(8)13-9;/h1-2,12H,3-6H2;1H
- InChI Key： PEIMZHAHTXCVEW-UHFFFAOYSA-N
- SMILES： C(C1=CC=C2CCNCCC2=N1)#N.Cl

Computed Properties

Exact Mass: 245.048653g/mol
Monoisotopic Mass: 245.048653g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 3
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 15
Rotatable Bond Count: 0
Complexity: 218
Covalently-Bonded Unit Count: 3
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Molecular Weight: 246.13g/mol
Topological Polar Surface Area: 48.7Å²

5H,6H,7H,8H,9H-pyrido2,3-dazepine-2-carbonitrile dihydrochloride Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Chemenu	CM412416-250mg	5H,6H,7H,8H,9H-pyrido[2,3-d]azepine-2-carbonitrile dihydrochloride	1003587-73-2	95%+	250mg	$2658	2022-06-14
Chemenu	CM412416-500mg	5H,6H,7H,8H,9H-pyrido[2,3-d]azepine-2-carbonitrile dihydrochloride	1003587-73-2	95%+	500mg	$2774	2022-06-14
Chemenu	CM412416-1g	5H,6H,7H,8H,9H-pyrido[2,3-d]azepine-2-carbonitrile dihydrochloride	1003587-73-2	95%+	1g	$2889	2022-06-14
Enamine	EN300-190947-0.05g	5H,6H,7H,8H,9H-pyrido[2,3-d]azepine-2-carbonitrile dihydrochloride	1003587-73-2	95%	0.05g	$782.0	2023-09-18
Enamine	EN300-190947-0.1g	5H,6H,7H,8H,9H-pyrido[2,3-d]azepine-2-carbonitrile dihydrochloride	1003587-73-2	95%	0.1g	$1021.0	2023-09-18
Enamine	EN300-190947-0.25g	5H,6H,7H,8H,9H-pyrido[2,3-d]azepine-2-carbonitrile dihydrochloride	1003587-73-2	95%	0.25g	$1456.0	2023-09-18
Enamine	EN300-190947-0.5g	5H,6H,7H,8H,9H-pyrido[2,3-d]azepine-2-carbonitrile dihydrochloride	1003587-73-2	95%	0.5g	$2295.0	2023-09-18
Enamine	EN300-190947-1g	5H,6H,7H,8H,9H-pyrido[2,3-d]azepine-2-carbonitrile dihydrochloride	1003587-73-2	95%	1g	$2943.0	2023-09-18
Enamine	EN300-190947-2.5g	5H,6H,7H,8H,9H-pyrido[2,3-d]azepine-2-carbonitrile dihydrochloride	1003587-73-2	95%	2.5g	$5767.0	2023-09-18
Enamine	EN300-190947-5g	5H,6H,7H,8H,9H-pyrido[2,3-d]azepine-2-carbonitrile dihydrochloride	1003587-73-2	95%	5g	$8534.0	2023-09-18